Cas no 1354018-80-6 (((R)-3-Acetylamino-piperidin-1-yl)-acetic acid)

• Product Name: ((R)-3-Acetylamino-piperidin-1-yl)-acetic acid
• CAS No: 1354018-80-6
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 2158274
• Update Time: 2025-07-14

((R)-3-Acetylamino-piperidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• ((R)-3-acetylamino-piperidin-1-yl)-acetic acid
• (R)-2-(3-Acetamidopiperidin-1-yl)acetic acid
• AM96754
• ((R)-3-Acetylaminopiperidin-1-yl)acetic acid
• ((R)-3-Acetylamino-piperidin-1-yl)-acetic acid

• Inchi： 1S/C9H16N2O3/c1-7(12)10-8-3-2-4-11(5-8)6-9(13)14/h8H,2-6H2,1H3,(H,10,12)(H,13,14)/t8-/m1/s1
• InChI Key： JSWLTEZNXOVLAY-MRVPVSSYSA-N
• SMILES： OC(CN1CCC[C@H](C1)NC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ((R)-3-Acetylamino-piperidin-1-yl)-acetic acid

Professional Introduction to Chemical Compound ((R)-3-Acetylamino-piperidin-1-yl)-acetic Acid (CAS No. 1354018-80-6)

Chemical compound ((R)-3-Acetylamino-piperidin-1-yl)-acetic acid, with the CAS number 1354018-80-6, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The piperidine ring, a six-membered heterocyclic amine, is a common motif in biologically active molecules, and modifications to this core structure can lead to compounds with enhanced pharmacological properties.

The synthesis of ((R)-3-Acetylamino-piperidin-1-yl)-acetic acid involves intricate organic transformations that highlight the compound's complexity. The presence of both an acetylamino group and an acetic acid moiety makes it a versatile intermediate for the creation of more complex molecules. This compound's stereochemistry, specifically the (R) configuration at the piperidine nitrogen, is crucial for its biological activity and has been the subject of detailed studies in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific biological pathways. The structural framework of ((R)-3-Acetylamino-piperidin-1-yl)-acetic acid makes it a promising candidate for further investigation in this area. For instance, studies have shown that derivatives of piperidine-based compounds can exhibit significant activity against various enzymes and receptors involved in disease processes.

One of the most compelling aspects of ((R)-3-Acetylamino-piperidin-1-yl)-acetic acid is its potential as a building block for more complex drug candidates. The acetylamino group provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific therapeutic needs. This flexibility has led to several innovative synthetic strategies being developed to optimize the yield and purity of this compound.

The pharmacological profile of ((R)-3-Acetylamino-piperidin-1-yl)-acetic acid has been extensively studied in vitro and in vivo. Preliminary results suggest that this compound may have therapeutic potential in areas such as inflammation, pain management, and neurodegenerative diseases. The exact mechanisms by which it exerts its effects are still under investigation, but early findings are promising.

The development of new synthetic routes for ((R)-3-Acetylamino-piperidin-1-yl)-acetic acid has been a focus of research to improve its accessibility for drug discovery programs. Advances in catalytic methods and asymmetric synthesis have enabled more efficient production processes, reducing costs and improving scalability. These advancements are crucial for translating laboratory discoveries into viable therapeutic options.

In conclusion, chemical compound ((R)-3-Acetylamino-piperidin-1-yl)-acetic acid (CAS No. 1354018-80-6) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential biological activity make it a valuable asset in the quest for new medicines. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.